Cas no 88930-08-9 (3-Hydroxyoctanoic acid)

• Product Name: 3-Hydroxyoctanoic acid
• CAS No: 88930-08-9
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 993485
• PubChem ID: 26613
• Update Time: 2025-06-11

3-Hydroxyoctanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXYOCTANOIC ACID
• 3-Hydroxyoctanoate
• 3-hydroxy-octanoic acid
• Octanoic acid,3-hydroxy-
• 3-hydroxycaprylic acid
• Poly-3-hydroxyoctanoate
• 3-hydroxy caprylic acid
• Octanoic acid, 3-hydroxy-
• 3-Hydroxyoctanoic acid homopolymer
• beta-hydroxyoctanoic acid
• NDPLAKGOSZHTPH-UHFFFAOYSA-N
• 3-Hydroxycaprylate
• beta-hydroxyoctanoate
• Poly(3-hydroxyoctanoic acid)
• (+/-)-3-Hydroxyoctanoic acid
• B-hydroxyoctanoate
• 3-hydroxy-octanoate
• 3-OH-caprylic acid
• 3-OH octanoic acid
• B-hydroxyocta
• 3-HYDROXYOCTANOIC ACID, (+/-)-
• FT-0669988
• C20793
• Z982131990
• SCHEMBL112858
• beta-hydroxycaprylic acid
• 14292-27-4
• DTXSID00864487
• F87768
• CHEBI:37098
• EN300-79364
• PD077430
• 3HO
• 56D53B3D-0070-413F-9F5E-C9D4528A9786
• MFCD00133277
• FT-0692189
• .BETA.-HYDROXYOCTANOIC ACID
• Q15410154
• DL-beta-Hydroxycaprylic acid
• HY-113058
• beta-OH-octanoic acid
• 8M44B02CSJ
• CS-0059460
• LMFA01050021
• 120659-38-3
• AKOS011680663
• beta-OH-caprylic acid
• (+/-)-3-Hydroxyoctanoic acid, >=97%
• 3-HYDROXYOCTANOICACID
• 88930-08-9
• UNII-8M44B02CSJ
• DTXSID401343609
• 3-Hydroxycaprylic Acid; ?-Hydroxyoctanoic Acid; (+/-)-3-Hydroxyoctanoic Acid
• TS-10038
• 3-Hydroxycaprylic Acid; ss-Hydroxyoctanoic Acid; (+/-)-3-Hydroxyoctanoic Acid
• 3-Hydroxyoctanoic acid

• Inchi： 1S/C8H16O3/c1-2-3-4-5-7(9)6-8(10)11/h7,9H,2-6H2,1H3,(H,10,11)
• InChI Key： NDPLAKGOSZHTPH-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)CCCCC

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: solid
• Solubility: Not determined

3-Hydroxyoctanoic acid Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives

Additional information on 3-Hydroxyoctanoic acid

3-Hydroxyoctanoic Acid (CAS No. 88930-08-9): A Key Intermediate in Modern Chemical and Pharmaceutical Applications

3-Hydroxyoctanoic acid, with the chemical formula C₈H₁₄O₃ and CAS number 88930-08-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This β-hydroxy fatty acid derivative has garnered considerable attention due to its versatile applications in drug synthesis, material science, and biotechnology. Its unique structural properties, characterized by a hydroxyl group at the third carbon position of an octanoic acid backbone, make it a valuable intermediate in the development of various bioactive molecules.

The compound’s significance is further underscored by its role in the synthesis of polyhydroxyalkanoates (PHAs), a class of biodegradable polymers that have emerged as sustainable alternatives to traditional plastics. PHAs derived from 3-hydroxyoctanoic acid exhibit excellent mechanical properties and biocompatibility, making them suitable for applications in medical implants, packaging materials, and environmental remediation technologies. Recent advancements in metabolic engineering have enabled the efficient production of these polymers using microbial fermentation processes, highlighting the growing importance of 3-hydroxyoctanoic acid as a feedstock for green chemistry initiatives.

In the pharmaceutical sector, 3-hydroxyoctanoic acid serves as a precursor for the synthesis of various therapeutic agents. Its structural motif is closely related to natural fatty acids found in human tissues, which facilitates its incorporation into drug molecules designed to interact with biological targets. For instance, derivatives of 3-hydroxyoctanoic acid have been explored as potential candidates for treating neurological disorders due to their ability to modulate neurotransmitter pathways. Preliminary studies indicate that certain analogs exhibit neuroprotective effects, suggesting their utility in developing treatments for conditions such as Alzheimer’s disease and Parkinson’s disease.

The compound’s reactivity also makes it a valuable tool in synthetic organic chemistry. The presence of both a hydroxyl and a carboxyl functional group allows for diverse chemical transformations, including esterification, etherification, and oxidation reactions. These transformations are pivotal in constructing more complex molecular architectures required for advanced pharmaceutical formulations. Additionally, 3-hydroxyoctanoic acid has been utilized in the development of chiral auxiliaries and catalysts, where its stereogenic center plays a crucial role in asymmetric synthesis—a cornerstone of modern drug discovery.

Emerging research has also highlighted the potential of 3-hydroxyoctanoic acid in regenerative medicine. Studies have demonstrated that this compound can stimulate the proliferation and differentiation of stem cells when incorporated into biomaterial scaffolds. This capability stems from its ability to mimic natural extracellular matrix components, thereby creating an optimal microenvironment for tissue repair. Such findings open up new avenues for developing next-generation therapeutic strategies that leverage biomaterials derived from renewable resources.

The industrial production of 3-hydroxyoctanoic acid has seen significant advancements in recent years, driven by the demand for high-purity compounds for pharmaceutical applications. Fermentation processes using genetically modified microorganisms have been optimized to yield large quantities of this compound with minimal environmental impact. These biotechnological approaches align with global sustainability goals by reducing reliance on petrochemical feedstocks and minimizing waste generation during manufacturing.

From a regulatory perspective, 3-hydroxyoctanoic acid benefits from favorable safety profiles, which has streamlined its approval process for industrial and medical use. Regulatory agencies worldwide have recognized its non-toxic nature and biodegradability, classifying it as a substance of low hazard potential. This favorable classification underscores its suitability for widespread application across multiple industries without posing significant health or environmental risks.

The future prospects for 3-hydroxyoctanoic acid are promising, with ongoing research exploring novel derivatives and applications. Innovations in computational chemistry are accelerating the discovery of new molecular entities based on this scaffold, while advancements in nanotechnology are opening up possibilities for delivering 3-hydroxyoctanoic acid-based therapies using targeted drug delivery systems. These developments are expected to further enhance the compound’s impact on medicine and materials science.

In conclusion,3-Hydroxyoctanoic acid (CAS No. 88930-08-9) stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications span from sustainable polymer production to cutting-edge pharmaceuticals and regenerative medicine solutions. As scientific understanding continues to evolve,3-hydroxyoctanoic acid will undoubtedly play an increasingly pivotal role in shaping the future of industrial chemistry and biomedical innovation.